Cas no 1804650-64-3 (4-(Bromomethyl)-2-iodo-3-methoxy-5-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-2-iodo-3-methoxy-5-(trifluoromethoxy)pyridine
• CAS No: 1804650-64-3
• MF: C₈H₆BrF₃INO₂
• MW: 411.942424297333
• CID: 4833398
• Update Time: 2025-07-16

4-(Bromomethyl)-2-iodo-3-methoxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-iodo-3-methoxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3INO2/c1-15-6-4(2-9)5(3-14-7(6)13)16-8(10,11)12/h3H,2H2,1H3
• InChI Key： TTWRCUDTPPTGRR-UHFFFAOYSA-N
• SMILES： IC1=C(C(CBr)=C(C=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 3.2
• Topological Polar Surface Area: 31.4

Additional information on 4-(Bromomethyl)-2-iodo-3-methoxy-5-(trifluoromethoxy)pyridine

Introduction to 4-(Bromomethyl)-2-iodo-3-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1804650-64-3)

4-(Bromomethyl)-2-iodo-3-methoxy-5-(trifluoromethoxy)pyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1804650-64-3, features a pyridine core substituted with multiple functional groups, making it a valuable intermediate in the synthesis of complex molecules. The presence of both bromomethyl and iodo substituents, along with methoxy and trifluoromethoxy groups, provides numerous opportunities for further chemical manipulation, enabling the development of novel bioactive compounds.

The structural features of 4-(Bromomethyl)-2-iodo-3-methoxy-5-(trifluoromethoxy)pyridine contribute to its utility in medicinal chemistry. The bromomethyl group serves as a reactive handle for nucleophilic substitution reactions, facilitating the introduction of various functional moieties. Simultaneously, the iodo group can undergo cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing biaryl structures commonly found in pharmaceuticals. The methoxy and trifluoromethoxy groups introduce electronic and steric effects that can influence the reactivity and biological activity of the resulting derivatives.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific biological pathways. 4-(Bromomethyl)-2-iodo-3-methoxy-5-(trifluoromethoxy)pyridine has been employed in the synthesis of compounds with potential therapeutic applications. For instance, researchers have utilized this intermediate to create kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The trifluoromethoxy group, in particular, is known to enhance metabolic stability and binding affinity, making it a preferred moiety in drug design.

Moreover, the compound's pyridine core is a common scaffold in many bioactive molecules. Pyridines are known for their ability to interact with biological targets due to their planar structure and electron distribution. The combination of different substituents on this core allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and binding affinity. This flexibility makes 4-(Bromomethyl)-2-iodo-3-methoxy-5-(trifluoromethoxy)pyridine an indispensable tool for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have enabled efficient construction of complex pyridine derivatives from simpler precursors. These techniques have been instrumental in generating libraries of compounds for high-throughput screening, accelerating the discovery process. The reactivity of the bromomethyl and iodo groups under these conditions allows for rapid diversification of the molecular structure, facilitating the identification of lead compounds.

The role of 4-(Bromomethyl)-2-iodo-3-methoxy-5-(trifluoromethoxy)pyridine extends beyond kinase inhibitors. It has also been utilized in the synthesis of antiviral and antibacterial agents. The electronic properties imparted by the trifluoromethoxy group can modulate interactions with viral proteases or bacterial enzymes, leading to the development of effective antiviral or antibacterial drugs. Additionally, its incorporation into larger molecular frameworks has yielded compounds with anti-inflammatory and anticancer properties.

In conclusion, 4-(Bromomethyl)-2-iodo-3-methoxy-5-(trifluoromethoxy)pyridine (CAS No. 1804650-64-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical transformations, making it a cornerstone intermediate in drug discovery. As synthetic methodologies continue to evolve, the applications of this compound are expected to expand further, contributing to the development of next-generation therapeutics targeting a wide range of diseases.